Cas no 102571-41-5 (Ethanaminium,N,N,N-trimethyl-2-[(phenylmethyl)-2-pyridinylamino]-, iodide (1:1))

• Product Name: Ethanaminium,N,N,N-trimethyl-2-[(phenylmethyl)-2-pyridinylamino]-, iodide (1:1)
• CAS No: 102571-41-5
• MF: C₁₇H₂₄IN₃
• MW: 397.297036170959
• CID: 167574
• PubChem ID: 59532
• Update Time: 2025-04-19

Ethanaminium,N,N,N-trimethyl-2-[(phenylmethyl)-2-pyridinylamino]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[(phenylmethyl)-2-pyridinylamino]-, iodide (1:1)
• (N-Benzyl-N-(2-pyridyl)aminoethyl)trimethylammonium iodide
• 2-[benzyl(pyridin-2-yl)amino]ethyl-trimethylazanium,iodide
• AC1L1RET
• AC1Q1TFY
• ACMC-20m5j7
• AG-D-11880
• AMMONIUM, (N-BENZYL-N-(2-PYRIDYL)AMINOETHYL)TRIMETHYL-, IODIDE
• CTK4A1223
• DTXSID50907757
• 102571-41-5
• 2-[benzyl(pyridin-2-yl)amino]ethyl-trimethylazanium iodide
• 2-[Benzyl(pyridin-2-yl)amino]-N,N,N-trimethylethan-1-aminium iodide
• 2-[benzyl(pyridin-2-yl)amino]ethyl-trimethylazanium;iodide
• N-Benzyl-N-alpha-pyridyl-amino-ethyl-trimethyl-ammonium-iodide

• Inchi： 1S/C17H24N3.HI/c1-20(2,3)14-13-19(17-11-7-8-12-18-17)15-16-9-5-4-6-10-16;/h4-12H,13-15H2,1-3H3;1H/q+1;/p-1
• InChI Key： MWSTXUREAHYMLX-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(C)(C)CCN(C1C=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.9133
• Monoisotopic Mass: 397.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 16.13
• LogP: -0.20160